3-Amino-4-dimethylaminobenzophenone

• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol
• IUPAC Name: [3-amino-4-(dimethylamino)phenyl]-phenylmethanone
• InChI: InChI=1S/C15H16N2O/c1-17(2)14-9-8-12(10-13(14)16)15(18)11-6-4-3-5-7-11/h3-10H,16H2,1-2H3
• InChI Key: JHZUNTWQJZHTHP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C(=O)C2=CC=CC=C2)N

Description

3-Amino-4-dimethylaminobenzophenone is a benzophenone derivative characterized by a ketone-functionalized biphenyl core with two distinct amino substituents: a primary amine (-NH₂) at the 3-position and a dimethylamino group (-N(CH₃)₂) at the 4-position of one of the aromatic rings. The presence of electron-donating substituents (e.g., -NH₂ and -N(CH₃)₂) may enhance solubility in polar solvents like acetonitrile, as observed in related compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-Amino-4-dimethylaminobenzophenone with structurally or functionally related benzophenone derivatives and aromatic amines:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes
3-Amino-4-dimethylaminobenzophenone	Not provided	C₁₅H₁₆N₂O	~248.31 (calculated)	-NH₂ (3-position), -N(CH₃)₂ (4)	Likely used in analytical standards or organic synthesis (inferred)
4-Aminobenzophenone	4684-12-2	C₁₃H₁₁NO	197.23	-NH₂ (4-position)	Environmental analysis standard
3-Amino-4'-chlorobenzophenone	62261-26-1	C₁₃H₁₀ClNO	231.68	-NH₂ (3), -Cl (4')	Intermediate in dye/pharma synthesis
3-(4-Aminophenyl)benzonitrile	443998-73-0	C₁₃H₁₀N₂	194.23	-NH₂ (4-phenyl), -CN (3-position)	Lab reagent with nitrile functionality
4-Dimethylaminoazobenzene	Not provided	C₁₄H₁₅N₃	225.29	Azo (-N=N-) linkage, -N(CH₃)₂	Carcinogenic azo dye; health hazards noted

Key Comparative Insights:

Substituent Effects on Physicochemical Properties: Electron-Donating vs. Molecular Weight and Stability: The higher molecular weight of 3-Amino-4-dimethylaminobenzophenone (~248.31 g/mol) compared to 4-Aminobenzophenone (197.23 g/mol) suggests differences in volatility and chromatographic retention times, critical for analytical applications .

Functional Group Diversity: The nitrile group in 3-(4-Aminophenyl)benzonitrile introduces distinct reactivity (e.g., participation in nucleophilic additions) compared to the ketone in benzophenone derivatives . Azo compounds like 4-Dimethylaminoazobenzene exhibit photochromic properties and higher toxicity due to the -N=N- linkage, unlike benzophenone-based amines .

Commercial and Research Relevance: Compounds like 4-Aminobenzophenone are standardized for environmental analysis (e.g., HPLC/GC-MS), suggesting that 3-Amino-4-dimethylaminobenzophenone could serve similar roles with modified selectivity . Chlorinated analogs (e.g., 3-Amino-4'-chlorobenzophenone) are utilized in pharmaceuticals, highlighting the versatility of substituted benzophenones in drug design .